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Compound of Interest

Compound Name: 5-Bromo-2-phenoxypyrimidine

Cat. No.: B1268896 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety, handling, and disposal information for 5-Bromo-2-
phenoxypyrimidine. Given the absence of a specific Safety Data Sheet (SDS) for this

compound, the following recommendations are based on the hazard profiles of analogous

compounds, including other brominated pyrimidines. A cautious and systematic approach is

mandatory to ensure personal and environmental safety.

Hazard Identification and GHS Classification
While specific data for 5-Bromo-2-phenoxypyrimidine is unavailable, related compounds are

consistently classified with the following hazards. Users should assume this compound

presents similar risks.
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Hazard Statement GHS Classification Description

H315 Skin Irritation, Category 2 Causes skin irritation.[1][2][3]

H319 / H318
Serious Eye Irritation/Damage,

Category 2A/1

Causes serious eye irritation or

damage.[1][2][3][4]

H335

Specific Target Organ Toxicity

— Single Exposure, Category

3

May cause respiratory

irritation.[1][2]

H302
Acute Toxicity, Oral, Category

4
Harmful if swallowed.[2][4]

Signal Word: Warning or Danger[1][2][3]

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory to prevent exposure. All PPE should meet NIOSH

(US) or EN (EU) standards.
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Protection Type Specification Standard

Eye/Face Protection

Chemical safety goggles with

side-shields or a face shield

worn over goggles, especially

when there is a splash hazard.

[2][5]

NIOSH (US) or EN 166 (EU)

approved.[5]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile or neoprene

rubber).[5] A fully buttoned lab

coat or a chemical-resistant

apron/suit.[5]

Gloves must satisfy Regulation

(EU) 2016/425 and standard

EN 374.

Respiratory Protection

A NIOSH-approved respirator

with a particulate filter (e.g.,

N95) is required if dust or

aerosols may be generated.[5]

All handling of powders should

occur in a certified chemical

fume hood.[5][6]

NIOSH (US) or EN 143 (EU)

approved.

Operational Plan: Step-by-Step Handling Procedure
A systematic workflow is essential to minimize exposure and contamination.

1. Preparation:

Ensure a current Safety Data Sheet (SDS) for a closely related compound is accessible.

Designate a specific handling area within a certified chemical fume hood.[5]

Verify that an eyewash station and safety shower are readily accessible and operational.[5]

[7]

Assemble all necessary equipment and PPE before beginning work.

2. Weighing and Transfer:
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Perform all weighing and transfer operations within a chemical fume hood to control airborne

particulates.[5]

Use a spatula or other appropriate tools to handle the solid material, avoiding dust

generation.[5]

Keep the container tightly closed when not in use.[1][7]

3. Experimental Use:

When dissolving or reacting the compound, add it slowly to the solvent or reaction mixture to

prevent splashing.[5]

Maintain adequate ventilation at all times.[7]

4. Personal Hygiene:

Do not eat, drink, or smoke in the handling area.[2][8]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[7]

Emergency and First Aid Procedures
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Exposure Route First Aid Measure

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing.[1][2]

[7] If breathing is difficult, provide oxygen. Seek

immediate medical attention if you feel unwell.

[2][8]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.[7][8]

Remove contaminated clothing and wash it

before reuse.[1][2] If skin irritation occurs, seek

medical advice.[1][3]

Eye Contact

Immediately rinse cautiously with water for at

least 15 minutes, including under the eyelids.[1]

[7][8] Remove contact lenses if present and

easy to do.[1][7] Seek immediate medical

attention.[2]

Ingestion

Do NOT induce vomiting. Rinse mouth

thoroughly with water.[2][8] Never give anything

by mouth to an unconscious person. Seek

immediate medical attention.[2]

Disposal Plan
Proper disposal is critical to prevent environmental contamination and ensure regulatory

compliance.

1. Waste Identification and Segregation:

All waste containing 5-Bromo-2-phenoxypyrimidine must be classified as hazardous

waste.[9]

As a halogenated organic compound, it must be segregated from non-halogenated waste

streams.[9]

2. Waste Collection:
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Solid Waste: Collect contaminated lab supplies (e.g., gloves, weighing paper, pipette tips) in

a dedicated, sealed, and clearly labeled solid hazardous waste container.[6][9]

Liquid Waste: Solutions containing the compound should be collected in a dedicated

halogenated organic solvent waste container.[6][9] Do not mix with non-halogenated

solvents.[6]

3. Container Labeling:

The waste container must be clearly labeled with "Hazardous Waste," the full chemical

name, and appropriate hazard pictograms.[9]

4. Storage and Final Disposal:

Store waste containers in a designated, secure location, preferably with secondary

containment.[6]

The final disposal must be handled by a licensed hazardous waste disposal company.[6][9]

The recommended disposal method is high-temperature incineration in a chemical

incinerator equipped with an afterburner and scrubber.[6][9]

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

pickup and disposal.[6][9]
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Safe Handling Workflow for 5-Bromo-2-phenoxypyrimidine

1. Preparation

2. Handling (in Fume Hood)

3. Decontamination & Disposal

4. Waste Management

Review SDS of
Analogous Compound

Verify Fume Hood,
Eyewash & Shower

Don Appropriate PPE

Weigh & Transfer
(Avoid Dust)

Perform Experiment

Segregate Waste
(Halogenated)

Spill or
Exposure
Event?

Label Waste Container

Wash Hands Thoroughly

Store Waste Securely

Contact EHS for Pickup

No

Execute Emergency
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Yes

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 5-Bromo-2-phenoxypyrimidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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